Cas no 16718-95-9 (Methyl 2-Deoxy-4,6-O-(phenylmethylene)-α-D-ribo-hexopyranoside)

• Product Name: Methyl 2-Deoxy-4,6-O-(phenylmethylene)-α-D-ribo-hexopyranoside
• CAS No: 16718-95-9
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 162838
• PubChem ID: 298221
• Update Time: 2025-04-19

Methyl 2-Deoxy-4,6-O-(phenylmethylene)-α-D-ribo-hexopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-ribo-Hexopyranoside, methyl2-deoxy-4,6-O-(phenylmethylene)-
• 6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol
• 3-amino-4-methoxy-9-phenyl-5,8,10-trioxabicyclo[4.4.0]decan-2-ol
• AC1L60AK
• AC1Q6ZKC
• AGN-PC-00OGMM
• CTK2F8348
• HMS3080P19
• methyl 2-amino-4,6-o-benzylidene-2-deoxyhexopyranoside
• NSC42332
• Methyl 4,6-O-benzylidene-2-deoxyhexopyranoside #
• 16718-95-9
• Methyl 4,6-O-benzylidene-2-deoxyhexopyranoside
• NSC623665
• FHXCXDUEKHFWGP-UHFFFAOYSA-N
• 52612-68-7
• NSC-170114
• NSC-623665
• .alpha.-D-Arabino-Hexopyranoside, methyl 2-deoxy-4,6-O-(phenylmethylene)-
• DTXSID90937290
• NSC170114
• NSC287047
• NSC-287047
• Methyl 2-Deoxy-4,6-O-(phenylmethylene)-α-D-ribo-hexopyranoside

• Inchi： 1S/C14H18O5/c1-16-12-7-10(15)13-11(18-12)8-17-14(19-13)9-5-3-2-4-6-9/h2-6,10-15H,7-8H2,1H3
• InChI Key： FHXCXDUEKHFWGP-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C1COC(C1C=CC=CC=1)O2)O)OC

Computed Properties

• Exact Mass: 266.11544
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15
• LogP: 1.22290